Cas no 81125-67-9 (beta-Sitosterol hydrogen succinate)

• Product Name: beta-Sitosterol hydrogen succinate
• CAS No: 81125-67-9
• MF: C₃₃H₅₄O₄
• MW: 514.779470920563
• CID: 986401
• PubChem ID: 418292
• Update Time: 2025-04-20

beta-Sitosterol hydrogen succinate Chemical and Physical Properties

Names and Identifiers

• 4-[[17-(5-ethyl-6-methylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-4-oxobutanoic acid
• DTXSID50329197
• SCHEMBL15001151
• .beta.-Sitosterol hydrogen succinate
• 4-Oxo-4-[(stigmast-5-en-3-yl)oxy]butanoic acid
• .beta.-Sitosterol, hydrogen succinate
• SITOSTEROL, HEMISUCCINATE
• NSC-99628
• 81125-67-9
• Stigmast-5-en-3.beta.-ol, hydrogen succinate
• NSC99628
• Cholest-5-en-3.beta.-ol, hydrogen succinate
• beta-Sitosterol hydrogen succinate

• Inchi： 1S/C33H54O4/c1-7-23(21(2)3)9-8-22(4)27-12-13-28-26-11-10-24-20-25(37-31(36)15-14-30(34)35)16-18-32(24,5)29(26)17-19-33(27,28)6/h10,21-23,25-29H,7-9,11-20H2,1-6H3,(H,34,35)
• InChI Key： QTSGGWZGUWTEOK-UHFFFAOYSA-N
• SMILES： O(C(CCC(=O)O)=O)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCC(CC)C(C)C)CCC21

Computed Properties

• Exact Mass: 514.40221020g/mol
• Monoisotopic Mass: 514.40221020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 63.6Ų